Cas no 1623055-62-8 (5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde)

• Product Name: 5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde
• CAS No: 1623055-62-8
• MF: C₁₅H₁₀O₂S₂
• MW: 286.368701457977
• MDL: MFCD28142797
• CID: 4702521
• Update Time: 2025-05-24

5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5'-(4-hydroxyphenyl)-[2,2'-bithiophene]-5-carbaldehyde
• 5-[5-(4-Hydroxyphenyl)thiophen-2-yl]thiophene-2-carbaldehyde
• 5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde

• MDL： MFCD28142797
• Inchi： 1S/C15H10O2S2/c16-9-12-5-6-14(18-12)15-8-7-13(19-15)10-1-3-11(17)4-2-10/h1-9,17H
• InChI Key： JSLRCJCWFMDJRY-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC(=CC=1)O)C1=CC=C(C=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Topological Polar Surface Area: 93.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde

Chemical Profile of 5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde (CAS No. 1623055-62-8)

5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde, identified by the CAS number 1623055-62-8, is a structurally intriguing compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This bithiophene derivative features a unique aldehyde functional group positioned at the 5th carbon of one thiophene ring, coupled with a 4-hydroxyphenyl moiety at the 5' position of the adjacent thiophene ring. Such a configuration presents a rich scaffold for further chemical modifications and biological evaluations, making it a promising candidate for various applications.

The compound’s molecular structure, characterized by two thiophene rings linked through a central carbon-carbon bond, endows it with distinct electronic and steric properties. The presence of both hydroxyl and aldehyde groups introduces multiple reactive sites, enabling diverse synthetic pathways for functionalization. This versatility has positioned 5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of advanced materials and bioactive compounds.

In recent years, there has been growing interest in bithiophene derivatives due to their potential applications in organic electronics, photovoltaics, and medicinal chemistry. The conjugated system of thiophene rings contributes to the molecule’s ability to absorb and emit light across specific wavelengths, making it suitable for optoelectronic applications. Additionally, the hydroxyl and aldehyde functionalities provide opportunities for further derivatization into pharmacologically relevant structures.

One of the most compelling aspects of 5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde is its utility as a building block in drug discovery. The bithiophene core has been reported to exhibit various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The introduction of pharmacophoric groups such as hydroxyl and aldehyde moieties can enhance these effects or introduce new ones. Recent studies have demonstrated that derivatives of this compound can interact with biological targets such as enzymes and receptors, suggesting their potential as lead compounds for therapeutic development.

For instance, researchers have explored the use of 5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde in synthesizing novel kinase inhibitors. The aldehyde group can be readily converted into other functional entities like acyl chlorides or imines, which are essential for forming covalent bonds with biological targets. Moreover, the hydroxyl group can participate in hydrogen bonding interactions, improving binding affinity to protein receptors. These features make it an attractive scaffold for designing small-molecule drugs with enhanced selectivity and efficacy.

The compound’s potential extends beyond pharmaceutical applications into the realm of material science. Bithiophene derivatives are known for their excellent charge transport properties, making them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like aldehydes can modulate the electronic characteristics of the molecule, influencing its performance in electronic devices. Consequently, 5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde could serve as a precursor for developing high-efficiency organic electronic materials.

In terms of synthetic methodologies, CAS No. 1623055-62-8 offers a versatile platform for exploring different reaction pathways. The aldehyde functionality allows for condensation reactions with various nucleophiles, including amines and hydrazines, leading to Schiff bases or hydrazones. These intermediates can be further modified to yield more complex structures with tailored biological activities. Similarly, the hydroxyl group can undergo etherification or esterification reactions, expanding the compound’s synthetic utility.

The growing body of research on bithiophene derivatives underscores their significance in modern chemistry. Advances in computational chemistry have enabled researchers to predict the properties and reactivities of such compounds with greater accuracy. Molecular modeling studies suggest that 5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde may exhibit favorable binding affinities to certain biomolecules due to its optimized shape and charge distribution.

Future directions in this area may involve exploring the compound’s role in developing next-generation therapeutics or advanced materials. For example, its incorporation into drug delivery systems could enhance bioavailability or targeted delivery to specific tissues. In material science applications, modifications to its structure could improve its performance as an organic semiconductor or optoelectronic material.

In conclusion, 5'-(4-Hydroxyphenyl)-2,2'-bithiophene-5-carbaldehyde (CAS No. 1623055-62-8) represents a structurally fascinating compound with broad potential applications across multiple disciplines. Its unique chemical features make it an excellent candidate for further exploration in pharmaceuticals and materials science alike.